molecular formula C16H21N3O2S B6581883 1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-2-(thiophen-2-yl)ethan-1-one CAS No. 1209943-12-3

1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-2-(thiophen-2-yl)ethan-1-one

Cat. No. B6581883
CAS RN: 1209943-12-3
M. Wt: 319.4 g/mol
InChI Key: WXPQYFKOQWGBRR-UHFFFAOYSA-N
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Description

Physical And Chemical Properties Analysis

While the physical and chemical properties of this compound are not explicitly mentioned, some basic information might be available .

Scientific Research Applications

Antimicrobial Activity

Imidazole derivatives, including our compound, have shown promising antimicrobial effects. Researchers have explored their potential as antibacterial, antifungal, and antiviral agents . Further investigations into the specific mechanisms of action and spectrum of activity are warranted.

Anti-Inflammatory Properties

The compound’s structure suggests that it might modulate inflammatory pathways. Imidazoles have been investigated for their anti-inflammatory effects, which could be relevant in various disease contexts, such as autoimmune disorders or chronic inflammation .

Anticancer Potential

Imidazole-containing compounds have drawn attention in cancer research. They exhibit antitumor properties and may interfere with cell proliferation, angiogenesis, or apoptosis pathways. Our compound could be a candidate for further evaluation in preclinical cancer models .

Antidiabetic Effects

Some imidazole derivatives have demonstrated antidiabetic activity by influencing glucose metabolism or insulin signaling pathways. Investigating our compound’s impact on glucose homeostasis could provide valuable insights .

Neuroprotective Applications

Given the central nervous system’s vulnerability to oxidative stress and inflammation, imidazole-based molecules have been explored as potential neuroprotective agents. Our compound might offer neuroprotection through antioxidant or anti-inflammatory mechanisms .

Ulcerogenic Activity

Interestingly, imidazole derivatives have been studied for their ulcerogenic effects. While this might seem counterintuitive, understanding the underlying mechanisms could lead to novel therapeutic strategies for gastrointestinal disorders .

Safety and Hazards

The safety data and hazards associated with this compound are not specified in the available sources .

properties

IUPAC Name

1-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-2-thiophen-2-ylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N3O2S/c1-11(2)15-17-18-16(21-15)12-5-7-19(8-6-12)14(20)10-13-4-3-9-22-13/h3-4,9,11-12H,5-8,10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WXPQYFKOQWGBRR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)CC3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone

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